(1R,2R,4aR,8aS)-1-[2-(furan-3-yl)ethyl]-2,4a,5-trimethyl-2,3,4,7,8,8a-hexahydronaphthalene-1-carboxylic acid

• CAS No.: 50816-25-6
• Molecular Formula: C20H28O3
• Molecular Weight: 316.4 g/mol
• IUPAC Name: (1R,2R,4aR,8aS)-1-[2-(furan-3-yl)ethyl]-2,4a,5-trimethyl-2,3,4,7,8,8a-hexahydronaphthalene-1-carboxylic acid
• InChI: InChI=1S/C20H28O3/c1-14-5-4-6-17-19(14,3)10-7-15(2)20(17,18(21)22)11-8-16-9-12-23-13-16/h5,9,12-13,15,17H,4,6-8,10-11H2,1-3H3,(H,21,22)/t15-,17+,19+,20-/m1/s1
• InChI Key: TUMLDZXQVLUMQL-DJABAAGCSA-N
• Isomeric SMILES: C[C@@H]1CC[C@@]2([C@@H]([C@]1(CCC3=COC=C3)C(=O)O)CCC=C2C)C
• Canonical SMILES: CC1CCC2(C(C1(CCC3=COC=C3)C(=O)O)CCC=C2C)C

Description

(1R,2R,4aR,8aS)-1-[2-(furan-3-yl)ethyl]-2,4a,5-trimethyl-2,3,4,7,8,8a-hexahydronaphthalene-1-carboxylic acid is a complex organic compound with a unique structure that includes a furan ring and a hexahydronaphthalene core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R,2R,4aR,8aS)-1-[2-(furan-3-yl)ethyl]-2,4a,5-trimethyl-2,3,4,7,8,8a-hexahydronaphthalene-1-carboxylic acid typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the hexahydronaphthalene core, introduction of the furan ring, and carboxylation. Specific reaction conditions such as temperature, solvents, and catalysts are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the synthetic routes to increase yield and reduce costs. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

(1R,2R,4aR,8aS)-1-[2-(furan-3-yl)ethyl]-2,4a,5-trimethyl-2,3,4,7,8,8a-hexahydronaphthalene-1-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: The furan ring can be oxidized to form different products.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: Various substituents can be introduced at different positions on the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are critical for achieving the desired products.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the furan ring can lead to the formation of furan-3-carboxylic acid derivatives, while reduction of the carboxylic acid group can yield the corresponding alcohol.

Scientific Research Applications

Chemistry

In chemistry, (1R,2R,4aR,8aS)-1-[2-(furan-3-yl)ethyl]-2,4a,5-trimethyl-2,3,4,7,8,8a-hexahydronaphthalene-1-carboxylic acid is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology

In biology, this compound may be studied for its potential biological activities. Its structural features suggest that it could interact with various biological targets, making it a candidate for drug discovery and development.

Medicine

In medicine, this compound could be explored for its therapeutic potential. Its ability to undergo various chemical reactions makes it a versatile compound for the development of new pharmaceuticals.

Industry

In industry, this compound could be used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in areas such as materials science and nanotechnology.

Mechanism of Action

The mechanism of action of (1R,2R,4aR,8aS)-1-[2-(furan-3-yl)ethyl]-2,4a,5-trimethyl-2,3,4,7,8,8a-hexahydronaphthalene-1-carboxylic acid involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets and modulate their activity, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (1R,2R,4aR,8aS)-1-[2-(furan-3-yl)ethyl]-2,4a,5-trimethyl-2,3,4,7,8,8a-hexahydronaphthalene-1-carboxylic acid include other furan-containing compounds and hexahydronaphthalene derivatives. Examples include:

• (RS)-3-[1-(Dimethylamino)ethyl]phenyl dimethylcarbamate
• (-)-Carvone

Uniqueness

The uniqueness of this compound lies in its specific combination of structural features. The presence of both a furan ring and a hexahydronaphthalene core, along with the carboxylic acid group, gives it distinct chemical and biological properties that set it apart from similar compounds.